Cas no 12789-46-7 (Pentyl dihydrogen phosphate)

Pentyl dihydrogen phosphate Properties

Names and Identifiers

• Pentyl dihydrogen phosphate
• Phosphoric acid pentyl ester
• AMYL ACID PHOSPHATE
• Amyl hydrogen phosphate
• Amyl phosphate.
• Einecs 235-827-8
• Un2819
• Amyl acid phosphate [un2819] [corrosive]
• Phosphoric acid, pentyl ester
• EINECS 219-188-2
• NSC-41913
• SCHEMBL56778
• DTXSID50862913
• NS00083313
• 2382-76-5
• (pentyloxy)phosphonic acid
• Monopentyl phosphate
• Monoamyl phosphate
• A854512
• 12789-46-7
• Phosphoric acid, monopentyl ester
• phosphorous acid pentoxide
• SY298998
• Amyl acid phosphate [UN2819] [Corrosive]
• NSC 41913
• MFCD00058854
• AKOS006275678
• Amyl dihydrogen phosphate
• Pentyl phosphate, (C5H11O)(OH)2PO
• NSC41913
• +Expand

• InChIKey： NVTPMUHPCAUGCB-UHFFFAOYSA-N
• Inchi： 1S/C5H13O4P/c1-2-3-4-5-9-10(6,7)8/h2-5H2,1H3,(H2,6,7,8)
• SMILES： P(O)(O)(OCCCCC)=O

Computed Properties

• Exact Mass: 168.05500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 168.055
• Heavy Atom Count: 10
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• LogP: 1.28590
• PSA: 76.57000
• Refractive Index: 1.452
• Boiling Point: 285.6°Cat760mmHg
• Flash Point: 126.5°C
• Density: 1.23